Cas no 2228361-46-2 ((1-methyl-1H-indol-7-yl)methanethiol)

• Product Name: (1-methyl-1H-indol-7-yl)methanethiol
• CAS No: 2228361-46-2
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 6378970
• PubChem ID: 165627189
• Update Time: 2025-05-19

(1-methyl-1H-indol-7-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indol-7-yl)methanethiol
• 2228361-46-2
• EN300-1773051

• Inchi： 1S/C10H11NS/c1-11-6-5-8-3-2-4-9(7-12)10(8)11/h2-6,12H,7H2,1H3
• InChI Key： FCGAGAFBBVVRGJ-UHFFFAOYSA-N
• SMILES： SCC1=CC=CC2C=CN(C)C=21

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 5.9Ų

Additional information on (1-methyl-1H-indol-7-yl)methanethiol

Recent Advances in the Study of (1-methyl-1H-indol-7-yl)methanethiol and Compound 2228361-46-2 in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 2228361-46-2 and the product name (1-methyl-1H-indol-7-yl)methanethiol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of (1-methyl-1H-indol-7-yl)methanethiol, a thiol-containing indole derivative. Indole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a methyl group at the 1-position and a methanethiol group at the 7-position of the indole ring has been shown to enhance the compound's stability and reactivity, making it a promising candidate for further pharmacological investigations.

Compound 2228361-46-2, which is structurally related to (1-methyl-1H-indol-7-yl)methanethiol, has been identified as a key intermediate in the synthesis of various biologically active molecules. Recent research has demonstrated its utility in the development of enzyme inhibitors and receptor modulators. For instance, studies have shown that this compound can effectively inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

One of the most notable findings in recent research is the ability of (1-methyl-1H-indol-7-yl)methanethiol to act as a potent antioxidant. In vitro studies have revealed that this compound can scavenge free radicals and reduce oxidative stress, which is a key factor in the pathogenesis of numerous chronic diseases, including neurodegenerative disorders and cardiovascular diseases. These findings open up new avenues for the development of antioxidant-based therapies.

In addition to its antioxidant properties, (1-methyl-1H-indol-7-yl)methanethiol has also shown promising results in cancer research. Preliminary studies indicate that this compound can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are critical for cell survival and proliferation.

Another area of interest is the potential use of compound 2228361-46-2 in the development of antimicrobial agents. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic processes makes it a valuable candidate for further exploration in the fight against antimicrobial resistance.

Despite these promising findings, several challenges remain in the development of these compounds for clinical use. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. However, the current body of evidence suggests that (1-methyl-1H-indol-7-yl)methanethiol and compound 2228361-46-2 hold significant potential as therapeutic agents, warranting further investigation.

In conclusion, the latest research on (1-methyl-1H-indol-7-yl)methanethiol and compound 2228361-46-2 highlights their diverse biological activities and potential applications in drug discovery. From antioxidant and anticancer properties to antimicrobial effects, these compounds offer a wealth of opportunities for the development of novel therapeutics. Continued research efforts will be essential to fully elucidate their mechanisms of action and optimize their pharmacological profiles for clinical use.